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Compound of Interest

Compound Name: Esculin sesquihydrate

Cat. No.: B8099672

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Esculin sesquihydrate, a naturally occurring coumarin glucoside. The
information presented herein is intended to support research and development activities by
providing key data on its chemical and physical characteristics, along with insights into its
biological interactions.

Core Physicochemical Data

Esculin sesquihydrate is the hydrated form of Esculin, containing one and a half molecules of
water for each molecule of the parent compound.[1][2] This hydration influences its stability and
solubility. The key physicochemical properties are summarized in the table below.
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Property Value References
Chemical Formula C15H16009-1.5H20 [2][3]
Molecular Weight 367.31 g/mol [2][3]

CAS Number 66778-17-4 [1]12114]

White to off-white or light
Appearance _ , [11[2][4]1[5]
yellow crystalline powder/solid

Melting Point 195 - 206 °C [2][4]

Water: Slightly soluble.[1][2][4]
[5] Phosphate-Buffered Saline
(PBS, pH 7.2): ~5 mg/mL.[6]
Methanol (hot): 50 mg/mL.[4]
[5] Dimethyl Sulfoxide
(DMSO): ~16-60 mg/mL.[1][6]
Ethanol: ~3 mg/mL.[6]
Dimethylformamide (DMF):
~25 mg/mL.[6] Other: Soluble

in Chloroform,

Solubility

Dichloromethane, Ethyl

Acetate, Acetone.[7]

Hygroscopic;[1] Fluorescent

Other Properties ]
under UV light.[1]

Experimental Protocols

Detailed experimental procedures for the determination of the physicochemical properties of
Esculin sesquihydrate are not extensively published. However, standard methodologies for
compounds of this nature are provided below as a reference for laboratory practice.

Determination of Melting Point

The melting point of Esculin sesquihydrate can be determined using a digital melting point
apparatus, such as a DigiMelt.
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Methodology:

A small, dry sample of Esculin sesquihydrate is finely ground and packed into a capillary
tube to a height of approximately 2-3 mm.

e The capillary tube is placed into the heating block of the melting point apparatus.

e For an unknown sample, a rapid heating ramp (e.g., 10-20 °C/minute) can be used to
determine an approximate melting range.

e For a more precise measurement, a slower heating rate (e.g., 1-2 °C/minute) is used starting
from a temperature approximately 20 °C below the expected melting point.

e The melting range is recorded from the temperature at which the first drop of liquid appears
to the temperature at which the entire sample has melted.

Determination of Solubility

The solubility of Esculin sesquihydrate in various solvents can be determined using the
shake-flask method.

Methodology:

An excess amount of Esculin sesquihydrate is added to a known volume of the solvent of
interest (e.g., water, ethanol, DMSO) in a sealed container.

e The mixture is agitated at a constant temperature (e.g., 25 °C) for a sufficient period (e.g.,
24-48 hours) to ensure equilibrium is reached.

» After the agitation period, the suspension is allowed to stand, or is centrifuged, to separate
the undissolved solid.

o Asample of the supernatant is carefully removed and filtered to ensure no solid particles are
present.

e The concentration of Esculin sesquihydrate in the clear supernatant is then determined
using a suitable analytical technique, such as High-Performance Liquid Chromatography
(HPLC) with UV detection, or UV-Vis spectrophotometry.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b8099672?utm_src=pdf-body
https://www.benchchem.com/product/b8099672?utm_src=pdf-body
https://www.benchchem.com/product/b8099672?utm_src=pdf-body
https://www.benchchem.com/product/b8099672?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8099672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The solubility is expressed in units such as mg/mL or mol/L.

Biological Activity and Signhaling Pathway Inhibition

Esculin has demonstrated various biological activities, including anti-inflammatory and
antioxidant effects. One of the key mechanisms underlying its anti-inflammatory properties is
the inhibition of the Nuclear Factor-kappa B (NF-kB) signaling pathway.

NF-kB Signaling Pathway and Inhibition by Esculin

The NF-kB pathway is a crucial regulator of the inflammatory response. In its inactive state,
NF-kB is sequestered in the cytoplasm by an inhibitory protein called IkBa. Upon stimulation by
pro-inflammatory signals (e.g., cytokines, lipopolysaccharide), the IkB kinase (IKK) complex is
activated. IKK then phosphorylates IkBa, leading to its ubiquitination and subsequent
degradation by the proteasome. This frees NF-kB to translocate to the nucleus, where it binds
to DNA and promotes the transcription of pro-inflammatory genes.

Esculin has been shown to inhibit this pathway. The diagram below illustrates the canonical
NF-kB signaling pathway and the point of inhibition by Esculin.
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Inhibition of the NF-kB Signaling Pathway by Esculin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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